[(Cyclobut-1-en-1-yl)oxy](trimethyl)silane

• CAS No.: 54623-41-5
• Molecular Formula: C7H14OSi
• Molecular Weight: 142.27 g/mol
• IUPAC Name: cyclobuten-1-yloxy(trimethyl)silane
• InChI: InChI=1S/C7H14OSi/c1-9(2,3)8-7-5-4-6-7/h5H,4,6H2,1-3H3
• InChI Key: WOGNTGVWJBZPCE-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC1=CCC1

Description

(Cyclobut-1-en-1-yl)oxysilane is a chemical compound with the molecular formula C10H22O2Si2 and a molecular weight of 230.45 g/mol . It is also known by its IUPAC name, trimethyl- (2-trimethylsilyloxycyclobuten-1-yl)oxysilane . This compound is characterized by the presence of a cyclobutene ring and trimethylsilyloxy groups, making it a valuable intermediate in organic synthesis and various chemical reactions.

Preparation Methods

The synthesis of (Cyclobut-1-en-1-yl)oxysilane involves several steps. One common method is the photocycloaddition of 2-cyclohexenones to 1,2-bis(trimethylsiloxy)cyclobutene . This reaction is typically carried out under specific conditions to ensure the formation of the desired product. Additionally, the compound can undergo aldol condensation reactions with carbonyl compounds . Industrial production methods may vary, but they generally involve similar synthetic routes and reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

(Cyclobut-1-en-1-yl)oxysilane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the compound’s structure and properties.

Substitution: Substitution reactions involve replacing one functional group with another, often using common reagents and catalysts.

Aldol Condensation: This reaction with